Cas no 5028-20-6 (N2-Methylpyridine-2,3-diamine)

• Product Name: N2-Methylpyridine-2,3-diamine
• CAS No: 5028-20-6
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD08692132
• CID: 1011668
• PubChem ID: 12343669
• Update Time: 2025-05-19

N2-Methylpyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• N2-Methylpyridine-2,3-diamine
• N2-Methyl-2,3-pyridinediamine
• N2-METHYL-PYRIDINE-2,3-DIAMINE
• 2-N-methylpyridine-2,3-diamine
• 2,3-Pyridinediamine, N2-methyl-
• 3-amino-2-methylaminopyridine
• C6H9N3
• N~2~-methylpyridine-2,3-diamine
• 3-Amino-2-methylaminopyridin
• 2-methylamino-3-aminopyridine
• N-Methyl-2,3-pyridinediamine
• N-Methylpyridine-2,3-diamine
• (3-amino(2-pyridyl))methylamine
• COANMWJRJDRXNS-UHFFFAOYSA-N
• N~2~-methyl-2,3-pyridinediamine
• STL1554
• DTXSID40492465
• MFCD08692132
• BBL031075
• 5028-20-6
• STL155428
• CS-0046883
• DS-15642
• SCHEMBL2947216
• AKOS005202681
• F2113-0168
• 3-amino-2-(N-methylamino)-pyridine
• SB75490
• AC-25098
• AB01005618-01
• DB-013333
• N2-Methylpyridine-2,3-diamine 2HCl
• A852941
• CHEMBL4533256
• EN300-58631

• MDL： MFCD08692132
• Inchi： 1S/C6H9N3/c1-8-6-5(7)3-2-4-9-6/h2-4H,7H2,1H3,(H,8,9)
• InChI Key： COANMWJRJDRXNS-UHFFFAOYSA-N
• SMILES： N(C)C1C(=CC=CN=1)N

Computed Properties

• Exact Mass: 123.08000
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9
• XLogP3: 0.5

Experimental Properties

• PSA: 50.94000
• LogP: 1.35970

N2-Methylpyridine-2,3-diamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N2-Methylpyridine-2,3-diamine

Recent Advances in the Study of N2-Methylpyridine-2,3-diamine (CAS: 5028-20-6) and Its Applications in Chemical Biology and Medicine

N2-Methylpyridine-2,3-diamine (CAS: 5028-20-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic amine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on its unique structural properties that enable selective binding to biological targets, making it a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in synthesizing potent EGFR tyrosine kinase inhibitors. The research team utilized N2-Methylpyridine-2,3-diamine as a core building block to develop derivatives with improved selectivity profiles against mutant EGFR forms while maintaining low toxicity in normal cells. Molecular docking studies revealed that the methyl group at the N2 position plays a crucial role in optimizing binding interactions within the ATP-binding pocket.

In antimicrobial research, a recent breakthrough published in ACS Infectious Diseases (2024) highlighted the compound's potential against drug-resistant bacterial strains. The study showed that derivatives of 5028-20-6 exhibited remarkable activity against methicillin-resistant Staphylococcus aureus (MRSA) by disrupting bacterial cell wall biosynthesis. The diamine functionality was found to be essential for this activity, suggesting possible mechanisms involving metal ion chelation and interference with bacterial metalloenzymes.

The compound's pharmacokinetic properties have also been investigated in recent preclinical studies. A 2024 report in Drug Metabolism and Disposition characterized its metabolic pathways, identifying N-acetylation and oxidative deamination as primary metabolic routes. These findings are particularly valuable for medicinal chemists working to optimize the drug-like properties of derivatives based on this scaffold.

Emerging applications in chemical biology include the use of N2-Methylpyridine-2,3-diamine as a versatile intermediate for fluorescent probe development. A Nature Chemical Biology publication (2023) described its incorporation into activity-based probes for monitoring kinase activity in live cells, demonstrating superior photostability compared to conventional probes. This application capitalizes on the compound's ability to form stable complexes with transition metals while maintaining cell permeability.

Current challenges in the field include improving the synthetic accessibility of 5028-20-6 derivatives and addressing solubility limitations for certain therapeutic applications. Recent advances in flow chemistry and biocatalytic approaches, as reported in Organic Process Research & Development (2024), show promise in overcoming these limitations through more efficient synthetic routes.

Future research directions appear to be focusing on expanding the therapeutic applications of N2-Methylpyridine-2,3-diamine derivatives, particularly in oncology and infectious diseases. Several clinical candidates derived from this scaffold are currently in preclinical development, with anticipated IND filings in 2025. The compound's versatility and demonstrated biological activities position it as an important focus area for medicinal chemistry research in the coming years.